Cas no 132489-33-9 (3-Pentanone, 2-(phenylmethoxy)-, (2S)-)

3-Pentanone, 2-(phenylmethoxy)-, (2S)- structure
132489-33-9 structure
Product Name:3-Pentanone, 2-(phenylmethoxy)-, (2S)-
CAS No:132489-33-9
MF:C12H16O2
MW:192.254243850708
CID:1230963
PubChem ID:10932277
Update Time:2025-04-20

3-Pentanone, 2-(phenylmethoxy)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-(phenylmethoxy)-, (2S)-
    • (2S)-2-phenylmethoxypentan-3-one
    • (2S)-2-(Benzyloxy)pentan-3-one
    • 2-(Phenylmethoxy)-3-pentanone, (2S)-
    • (S)-(-)-2-(Benzyloxy)-3-pentanone
    • 132489-33-9
    • (2S)-2-(Phenylmethoxy)-3-pentanone
    • (2S)-2-Benzyloxy-3-pentanone
    • MR7G4B3UU6
    • SCHEMBL3394524
    • 132489-34-0
    • (s)-2-benzyloxy-3-pentanone
    • Inchi: 1S/C12H16O2/c1-3-12(13)10(2)14-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3/t10-/m0/s1
    • InChI Key: DEOOBELFQJXOAE-JTQLQIEISA-N
    • SMILES: O(CC1C=CC=CC=1)[C@@H](C)C(CC)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

3-Pentanone, 2-(phenylmethoxy)-, (2S)- Related Literature

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd